Cas no 6624-80-2 (Hentriacontanoic acid,ethyl ester)

Hentriacontanoic acid,ethyl ester structure
6624-80-2 structure
Product Name:Hentriacontanoic acid,ethyl ester
CAS No:6624-80-2
MF:C33H66O2
MW:494.875951290131
CID:525055
PubChem ID:243698
Update Time:2025-04-19

Hentriacontanoic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hentriacontanoic acid,ethyl ester
    • 1-hentriacontanoic acid
    • AC1L1YTN
    • AG-F-34713
    • CTK1C5478
    • Henatriacontanoic acid
    • Henatriacontylic acid
    • Hentriacontan-1-saeure
    • Hentriacontansaeure
    • Hentriacontansaeure-aethylester
    • Hentriacontylic acid
    • Inchi: 1S/C33H66O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(34)35-4-2/h3-32H2,1-2H3
    • InChI Key: GWHQQHCGXYLVCN-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 494.50658
  • Monoisotopic Mass: 494.506
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 31
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.858
  • Boiling Point: 454.8°Cat760mmHg
  • Flash Point: 206.3°C
  • Refractive Index: 1.455
  • PSA: 26.3
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